Cas no 942612-14-8 (3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile)

3-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile is a brominated pyrrole derivative featuring a cyano functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical precursors. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the electron-withdrawing cyano group stabilizes the pyrrole core and influences regioselectivity in subsequent transformations. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry and materials science. The compound’s stability under standard storage conditions ensures consistent performance in synthetic workflows.

3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile structure

942612-14-8 structure

Product Name:3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile

CAS No:942612-14-8

MF:C₇H₇BrN₂

MW:199.047880411148

CID:1122391

PubChem ID:102084909

Update Time:2025-05-28

3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile
- 942612-14-8
- CS-0458885
- Inchi： 1S/C7H7BrN2/c1-5-3-6(8)7(4-9)10(5)2/h3H,1-2H3
- InChI Key： RQDNTEQSLSUUEU-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)N(C)C=1C#N

Computed Properties

Exact Mass: 197.97926g/mol
Monoisotopic Mass: 197.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 28.7Å²

3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR956691-1g	3-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile	942612-14-8	95%	1g	£435.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529552-1g	3-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile	942612-14-8	98%	1g	￥5201.00	2024-04-24